Cas no 1796989-45-1 (methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate)

• Product Name: methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate
• CAS No: 1796989-45-1
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 5369552
• Update Time: 2025-10-19

methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-[2-[5-cyclopropyl-3-(4-pyridinyl)-1H-pyrazol-1-yl]ethyl]carbamate
• methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate

• Inchi： 1S/C15H18N4O2/c1-21-15(20)17-8-9-19-14(12-2-3-12)10-13(18-19)11-4-6-16-7-5-11/h4-7,10,12H,2-3,8-9H2,1H3,(H,17,20)
• InChI Key： QGXCWFFBVUUSTI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCCN1C(C2CC2)=CC(C2C=CN=CC=2)=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.9±45.0 °C(Predicted)
• pka: 11.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate

Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate (CAS No. 1796989-45-1): A Comprehensive Overview

Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate, identified by its CAS number 1796989-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development. The structural features of this molecule, particularly its 5-cyclopropyl and pyridin-4-yl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate consists of a carbamate functional group attached to an ethyl chain, which is further substituted with a pyrazole ring. The pyrazole ring itself is a heterocyclic compound that is known for its versatility in medicinal chemistry. The presence of the 5-cyclopropyl group enhances the steric hindrance around the molecule, which can influence its binding affinity to biological targets. Additionally, the pyridin-4-yl moiety introduces a nitrogen-rich environment that can interact with various biological systems, making this compound a promising scaffold for drug design.

In recent years, there has been increasing interest in the development of novel compounds that target inflammatory and immunomodulatory pathways. Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate has shown potential in this area due to its ability to modulate key enzymes and receptors involved in inflammation. Studies have demonstrated that this compound can inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are enzymes responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By targeting these enzymes, Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}carbamate may offer a new therapeutic approach for conditions such as arthritis, asthma, and other inflammatory disorders.

5-cyclopropyl and pyridin-4-yl substituents may enhance the pharmacokinetic properties of Methyl N-{2-[5-cyclopropyl-3-(pyridin-4-y)]ethyl}carbamate, including its solubility and metabolic stability. These factors make it an attractive candidate for further optimization and development into a lead compound for novel therapeutics.